JWH-007-d9 Hydrochloride

Specification

• Molecular Formula: C₂₄H₂₁D₉ClF₂NO
• Molecular Weight: 431.01

Introduction

Chemical Structure and Properties

JWH-007-d9 Hydrochloride is characterized by specific chemical and physical properties that define its structure and behavior in analytical contexts.

Basic Chemical Identity

JWH-007-d9 Hydrochloride features a complex chemical structure with specific molecular characteristics:

Property	Value
Molecular Formula	C24H21D9ClF2NO
Molecular Weight	431.01 g/mol
IUPAC Name	(1S,5R)-3-[bis(4-fluorophenyl)methoxy]-8-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)-8-azabicyclo[3.2.1]octane;hydrochloride
PubChem CID	162640429
Creation Date	March 14, 2022
Last Modification	April 5, 2025

It is important to note that there appears to be a slight discrepancy in the reported molecular formula between some sources, with PubChem listing C24H30ClF2NO. This inconsistency likely reflects differences in how the deuterium atoms are represented in the molecular formula notation systems.

Structural Characteristics

The compound consists of a bicyclic structure with specific functional groups:

• A central 8-azabicyclo[3.2.1]octane scaffold

• A bis(4-fluorophenyl)methoxy group at position 3

• A deuterated butyl chain (containing 9 deuterium atoms) attached to the nitrogen

• A hydrochloride salt form

The compound's symmetrical bis(4-fluorophenyl)methoxy group contributes to its distinctive three-dimensional conformation and physicochemical properties. The deuteration occurs specifically on the butyl chain, where all hydrogen atoms are replaced with deuterium isotopes, creating a compound ideal for use as an internal standard in analytical chemistry.

Synthetic Analogs and Related Compounds

JWH-007-d9 Hydrochloride belongs to a broader family of synthetic cannabinoids developed for research purposes.

The JWH Series

The JWH series of compounds was originally synthesized by Dr. John W. Huffman for research into cannabinoid receptors. While limited information is available specifically on JWH-007-d9 Hydrochloride, related compounds in the JWH series have been extensively studied:

• JWH-018 and JWH-073 have demonstrated Δ9-THC-like discriminative stimulus effects in rhesus monkeys

• These related compounds act primarily through the CB1 receptor, as demonstrated through antagonism studies with rimonabant

• JWH-018 has shown approximately 3.4-fold greater potency than Δ9-THC in behavioral studies

Deuterated Variants

The deuteration of JWH-007 to create JWH-007-d9 serves specific analytical purposes:

• Deuterated compounds retain nearly identical chemical properties to their non-deuterated counterparts while having different masses

• This mass difference allows deuterated compounds to serve as ideal internal standards in mass spectrometry

• The nine deuterium atoms on the butyl chain create a significant mass shift that prevents overlap with the non-deuterated analog during analysis

Analytical Applications and Detection Methods

JWH-007-d9 Hydrochloride has been incorporated into analytical methods for the detection and quantification of synthetic cannabinoids and other novel psychoactive substances.

Mass Spectrometry Applications

The compound serves as a valuable internal standard in mass spectrometry-based analytical methods:

• The distinct mass shift provided by the nine deuterium atoms allows clear differentiation from the non-deuterated analog

• This property makes it suitable for quantitative analysis of JWH-007 in forensic and toxicological samples

• The compound's chemical stability makes it suitable for various sample preparation procedures and chromatographic conditions

Validated Analytical Methods

JWH-007-d9 Hydrochloride has been incorporated into validated analytical methods for detecting multiple substances:

• It has been included in methodologies for the quantification of novel psychoactive substances

• These methods have demonstrated acceptable matrix effects and extraction recovery when applied to biological samples

• Matrix effect ranges have been reported between 99% and 113% for low quality control samples and 88-91% for high quality control samples when applied to similar compounds

• Extraction recovery has been consistently above 80%, ranging from 82-89% for low quality control samples of related compounds

Research Applications

JWH-007-d9 Hydrochloride has specific applications in scientific research, particularly in analytical chemistry and forensic toxicology.